Alternating [ML2(MeOH)2] and [ML2(EtOH)2] layers in low-temperature ferromagnets [ML2(MeOH)2][ML2(EtOH)2] (M = CoII, NiII or Co II0.5Ni II0.5)†

CrystEngComm Pub Date: 2023-11-01 DOI: 10.1039/D3CE00912B

Abstract

Bimolecular complexes [ML2(MeOH)2][ML2(EtOH)2], where M is CoII, NiII or CoII0.5NiII0.5 and L is a deprotonated enaminoketone 4-(3′,3,3′-trifluoro-2′-oxopropylidene)-2,2,5,5-tetramethyl-3-imidazolidin-1-oxyl, were found to be isolated in the solid phase from a solution containing MeOH and EtOH in the ratio 1 : 10. Their solids have a layered-polymer structure due to hydrogen bonds between the OH-groups of the coordinated ROH molecules and nitroxide groups of the neighboring [ML2(ROH)2] molecules. The peculiar crystal structures of [ML2(MeOH)2][ML2(EtOH)2] have ordered alternation of methanol- and ethanol-containing supramolecular layers. Detailed crystallochemical analysis showed that during the formation of [ML2(MeOH)2][ML2(EtOH)2] crystals, the MeOH containing layer is significantly deformed in comparison with the [ML2(MeOH)2] structure. This indicates that the ethanol-containing layer determines the crystal formation, while the {ML2(MeOH)2} layer “adjusts” to it. Magnetochemical study of the bimolecular complexes [ML2(MeOH)2][ML2(EtOH)2] revealed magnetic ordering at low temperatures.

Graphical abstract: Alternating [ML2(MeOH)2] and [ML2(EtOH)2] layers in low-temperature ferromagnets [ML2(MeOH)2][ML2(EtOH)2] (M = CoII, NiII or CoII0.5NiII0.5)
Alternating [ML2(MeOH)2] and [ML2(EtOH)2] layers in low-temperature ferromagnets [ML2(MeOH)2][ML2(EtOH)2] (M = CoII, NiII or Co II0.5Ni II0.5)†
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